2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-chloro-2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(5-chloro-2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H27ClN4O4/c1-14-10-20(25-21(23-14)26-8-6-4-5-7-9-26)30-13-19(27)24-16-11-15(22)17(28-2)12-18(16)29-3/h10-12H,4-9,13H2,1-3H3,(H,24,27)
• InChI Key: IWQZUQXLVDAUHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCCC2)OCC(=O)NC3=CC(=C(C=C3OC)OC)Cl
• Molecular Formula: C21H27ClN4O4
• Molecular Weight: 434.9 g/mol

Description

2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-chloro-2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H27ClN4O4 and its molecular weight is 434.92. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-chloro-2,4-dimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-chloro-2,4-dimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation Reactivity and Synthesis

The compound's reactivity channels are explored through synthetic routes and chemical oxidation processes. Studies have detailed the characterization of the resulting products, including their molecular structures confirmed by X-ray crystallography (Pailloux et al., 2007).

Intermediate in Anticancer Drug Synthesis

4,6-Dichloro-2-methylpyrimidine, a critical intermediate in the synthesis of the anticancer drug dasatinib, involves a process using components similar to our compound of interest. This highlights its importance in pharmaceutical synthesis (Guo Lei-ming, 2012).

Antimicrobial Agent Synthesis

Pyrimidinone and Oxazinone derivatives, synthesized using similar chemical structures, have demonstrated good antibacterial and antifungal activities, comparable to reference drugs like streptomycin (Hossan et al., 2012).

Biological Activity and Antibacterial Agents

The synthesis of new heterocyclic compounds containing derivatives similar to our compound has shown significant antibacterial activity. These studies involve creating new chemical entities and testing their microbial effectiveness (Mohammad et al., 2017).

Comparative Metabolism Studies

Research on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, involving compounds structurally related to our compound, has been conducted to understand better the metabolic pathways and potential toxicological impacts (Coleman et al., 2000).